Cas no 87164-90-7 (6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one)

• Product Name: 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one
• CAS No: 87164-90-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 1864771
• PubChem ID: 6439810
• Update Time: 2025-06-09

6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one
• 6-[(E)-2-(4-Pyridinyl)vinyl]-4,5-dihydro-3(2H)-pyridazinone
• Ici 153110
• DA-74397
• 4,5-DIHYDRO-6-((1E)-2-(4-PYRIDINYL)ETHENYL)-3(2H)-PYRIDAZINONE
• UNII-O51BP2CBJ2
• CS-0018390
• O51BP2CBJ2
• HY-100239
• DTXSID801338836
• 3(2H)-PYRIDAZINONE, 4,5-DIHYDRO-6-((1E)-2-(4-PYRIDINYL)ETHENYL)-
• 4,5-dihydro-6-(2-(pyrid-4-yl)vinyl)-2H-pyridazine-3-one
• (E)-4,5-Dihydro-6-(2-(4-pyridinyl)ethenyl)-3(2H)-pyridazinone
• Ici153110
• AKOS040733418
• 87164-90-7
• ICI 153,110
• 3(2H)-Pyridazinone, 4,5-dihydro-6-(2-(4-pyridinyl)ethenyl)-, (E)-
• ICI-153110

• Inchi： 1S/C11H11N3O/c15-11-4-3-10(13-14-11)2-1-9-5-7-12-8-6-9/h1-2,5-8H,3-4H2,(H,14,15)/b2-1+
• InChI Key： NTIZSASEORJCSP-OWOJBTEDSA-N
• SMILES： O=C1CCC(/C=C/C2C=CN=CC=2)=NN1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one

Comprehensive Overview of 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one (CAS No. 87164-90-7)

The compound 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one (CAS No. 87164-90-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of both pyridine and pyridazine rings in its structure makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the scientific community has shown growing interest in 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one due to its potential role in addressing modern healthcare challenges. For instance, researchers are exploring its efficacy in targeting protein-protein interactions (PPIs), a hot topic in drug development. PPIs are critical in numerous diseases, including cancer and neurodegenerative disorders, making this compound a subject of intense study. Additionally, its structural versatility allows for modifications that could enhance its pharmacokinetic properties, a key consideration in medicinal chemistry.

The synthesis of 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency, reflecting the broader trend toward sustainable and green chemistry practices. These methods align with the increasing demand for environmentally friendly synthetic approaches, a priority for both academia and industry.

From a pharmacological perspective, 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one has demonstrated promising activity in preliminary studies. Its ability to modulate enzyme activity and cell signaling pathways has positioned it as a potential lead compound for treating chronic inflammatory conditions. This is particularly relevant given the rising prevalence of autoimmune diseases and the need for novel therapeutics with fewer side effects. Furthermore, its low toxicity profile in early-stage trials makes it an attractive candidate for further development.

The compound's molecular docking properties have also been investigated, revealing strong binding affinities to various biological targets. This has spurred interest in its use for computational drug design, a rapidly evolving field that leverages artificial intelligence (AI) and machine learning to accelerate discovery. As AI-driven approaches gain traction, compounds like 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one are likely to play a pivotal role in the next generation of precision medicine.

In summary, 6-[(E)-2-pyridin-4-ylethenyl]-4,5-dihydropyridazin-3(2H)-one (CAS No. 87164-90-7) represents a fascinating area of research with broad implications for drug development and biotechnology. Its unique chemical structure, combined with its potential therapeutic applications, ensures its continued relevance in scientific discourse. As researchers uncover more about its mechanisms and optimize its properties, this compound may well become a cornerstone in the fight against some of the most challenging diseases of our time.